![molecular formula C15H16INO5 B6208296 ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2703782-00-5](/img/no-structure.png)
ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
Overview
Description
Ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, also known as EINPC, is a synthetic compound used in a variety of scientific research applications. It is a member of the β-lactam family of compounds, which are important in the synthesis of antibiotics and other pharmaceuticals. EINPC has been studied extensively in recent years due to its unique properties and potential applications in biochemistry, physiology, and other scientific fields.
Scientific Research Applications
Ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has been studied extensively for its potential applications in biochemistry, physiology, and other scientific fields. It is used as an inhibitor of enzymes in biochemical studies, as a substrate in metabolic studies, and as a reagent in organic synthesis. It has also been studied for its potential therapeutic applications, including as an antifungal agent and as a potential treatment for certain types of cancer.
Mechanism of Action
The mechanism of action of ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is not yet fully understood. However, it is believed to act as an inhibitor of enzymes, such as proteases and kinases, involved in various biochemical pathways. It is also believed to act as a substrate for metabolic enzymes, which can lead to the formation of bioactive compounds. Additionally, it is believed to interact with certain proteins and receptors in the body, which can lead to changes in biochemical pathways and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate have not yet been fully studied. However, it is believed to interact with certain proteins and receptors in the body, which can lead to changes in biochemical pathways and physiological effects. Additionally, it may have antifungal and anti-cancer properties, although further research is needed to confirm these effects.
Advantages and Limitations for Lab Experiments
Ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize. Additionally, it is stable and can be stored for long periods of time. However, it is also relatively expensive and can be toxic if not handled properly.
Future Directions
There are several potential future directions for research involving ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate. These include further studies on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, research should be done to identify potential new uses for ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, such as in drug development and drug delivery systems. Additionally, further research should be done to identify potential side effects and toxicity issues associated with ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate. Finally, research should be done to identify potential new synthetic methods for producing ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate more efficiently and cost-effectively.
Synthesis Methods
Ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is synthesized through a four-step process. First, a nitroalkene is prepared by reacting ethyl iodide with 3-nitrophenol in the presence of a base. This nitroalkene is then reacted with a Grignard reagent to form a nitroalkylmagnesium bromide intermediate. This intermediate is then treated with carbon dioxide to form a carboxylate ester, which is then reacted with an acid to form the final product, ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the following steps: protection of the carboxylic acid group, alkylation of the protected carboxylic acid, nitration of the resulting compound, reduction of the nitro group, deprotection of the carboxylic acid group, and iodination of the resulting compound.", "Starting Materials": [ "Ethyl 4-bromobutyrate", "3-nitrobenzaldehyde", "Sodium hydride", "Diethyl oxalate", "Acetic anhydride", "Hydrochloric acid", "Sodium nitrite", "Sodium dithionite", "Iodine", "Triethylamine" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting ethyl 4-bromobutyrate with sodium hydride and diethyl oxalate to form ethyl 4-(diethoxycarbonyl)butyrate.", "Step 2: Alkylation of the protected carboxylic acid by reacting the compound from step 1 with 3-nitrobenzaldehyde and acetic anhydride in the presence of hydrochloric acid to form ethyl 1-(3-nitrobenzyl)-4-(diethoxycarbonyl)butyrate.", "Step 3: Nitration of the resulting compound from step 2 by reacting with sodium nitrite and hydrochloric acid to form ethyl 1-(3-nitro-4-nitrobenzyl)-4-(diethoxycarbonyl)butyrate.", "Step 4: Reduction of the nitro group by reacting the compound from step 3 with sodium dithionite to form ethyl 1-(3-amino-4-nitrobenzyl)-4-(diethoxycarbonyl)butyrate.", "Step 5: Deprotection of the carboxylic acid group by reacting the compound from step 4 with hydrochloric acid to form ethyl 1-(3-amino-4-nitrobenzyl)butyrate.", "Step 6: Iodination of the resulting compound from step 5 by reacting with iodine and triethylamine to form 'ethyl 1-(iodomethyl)-3-(3-nitrophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate'." ] } | |
CAS RN |
2703782-00-5 |
Molecular Formula |
C15H16INO5 |
Molecular Weight |
417.2 |
Purity |
95 |
Origin of Product |
United States |
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